Cas no 21647-15-4 (3-Cyclobutene-1,2-dione,3,4-bis(butylamino)-)

• Product Name: 3-Cyclobutene-1,2-dione,3,4-bis(butylamino)-
• CAS No: 21647-15-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 287224
• PubChem ID: 291891
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione,3,4-bis(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3,4-bis(butylamino)-
• 3,4-bis(butylamino)cyclobut-3-ene-1,2-dione
• 3,4-bis-(Butylamino)cyclobutene-1,2-dione
• AC1L6GTJ
• AC1Q2X5C
• AG-J-31109
• AR-1E9015
• CTK4E7409
• N,N'-Dibutyl-quadratsaeure-diamid
• NSC157453
• DTXSID10303231
• CHEMBL3218325
• 21647-15-4
• 3,4-BIS(BUTYLAMINO)-3-CYCLOBUTENE-1,2-DIONE
• AKOS024339761
• NSC-157453

• Inchi： 1S/C12H20N2O2/c1-3-5-7-13-9-10(12(16)11(9)15)14-8-6-4-2/h13-14H,3-8H2,1-2H3
• InChI Key： NWLXKYLHHGQCFL-UHFFFAOYSA-N
• SMILES： O=C1C(C(=C1NCCCC)NCCCC)=O

Computed Properties

• Exact Mass: 224.1526
• Monoisotopic Mass: 224.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 325.5°Cat760mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.505
• PSA: 58.2
• LogP: 1.91100